Cas no 2228826-83-1 (3-(2-fluoro-6-methylphenyl)oxolane-2,5-dione)

• Product Name: 3-(2-fluoro-6-methylphenyl)oxolane-2,5-dione
• CAS No: 2228826-83-1
• MF: C₁₁H₉FO₃
• MW: 208.185766935349
• CID: 6487910
• PubChem ID: 165980038
• Update Time: 2025-10-28

3-(2-fluoro-6-methylphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)oxolane-2,5-dione
• 2228826-83-1
• EN300-1750372

• Inchi： 1S/C11H9FO3/c1-6-3-2-4-8(12)10(6)7-5-9(13)15-11(7)14/h2-4,7H,5H2,1H3
• InChI Key： KSOGQUKLIIAPGR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 208.05357231g/mol
• Monoisotopic Mass: 208.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(2-fluoro-6-methylphenyl)oxolane-2,5-dione

3-(2-Fluoro-6-Methylphenyl)Oxolane-2,5-Dione: A Comprehensive Overview

3-(2-Fluoro-6-Methylphenyl)Oxolane-2,5-Dione, also known by its CAS registry number CAS No. 2228826-83-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of oxolane diones, which are cyclic ketones with a five-membered ring structure. The presence of the fluoro and methyl substituents on the phenyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(2-Fluoro-6-Methylphenyl)Oxolane-2,5-Dione involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key steps such as cyclization and functional group transformations. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with tailored properties.

In terms of applications, oxolane diones like this compound are widely used in the pharmaceutical industry as intermediates in drug synthesis. The fluoro group is particularly valuable due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Recent research has highlighted its potential as a precursor for developing novel anti-inflammatory agents and anticancer drugs. Additionally, the compound's stability under various conditions makes it suitable for use in high-throughput screening assays.

The structural uniqueness of 3-(2-Fluoro-6-Methylphenyl)Oxolane-2,5-Dione also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored in the context of developing new catalysts for organic transformations. Furthermore, studies have shown that this compound can serve as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, sensing, and catalysis.

From a computational perspective, recent advances in quantum chemistry have enabled detailed studies of the electronic structure of CAS No. 2228826-83-1. These studies have provided insights into its reactivity patterns and interaction with other molecules. For instance, density functional theory (DFT) calculations have revealed that the fluoro substituent significantly influences the electron distribution within the molecule, enhancing its ability to participate in electrophilic aromatic substitution reactions.

In conclusion, 3-(2-Fluoro-6-Methylphenyl)Oxolane-2,5-Dione is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as an important molecule for future research and industrial use.